Cas no 857640-49-4 (5-CHLORO-3-(2-CHLOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL)

• Product Name: 5-CHLORO-3-(2-CHLOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
• CAS No: 857640-49-4
• MF: C₁₁H₁₀Cl₂N₂O
• MW: 257.11590051651
• CID: 1841358
• PubChem ID: 90477147
• Update Time: 2025-04-21

5-CHLORO-3-(2-CHLOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-(2-CHLOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
• 857640-49-4
• DB-306620

• Inchi： 1S/C11H10Cl2N2O/c1-15-11(13)8(6-16)10(14-15)7-4-2-3-5-9(7)12/h2-5,16H,6H2,1H3
• InChI Key： YOOXWXZCMRVQKY-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C(C2C=CC=CC=2Cl)=NN1C

Computed Properties

• Exact Mass: 256.0170183g/mol
• Monoisotopic Mass: 256.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38Ų